Cas no 1568225-08-0 (1-Propanesulfonamide, N-(3R)-3-piperidinyl-)

• Product Name: 1-Propanesulfonamide, N-(3R)-3-piperidinyl-
• CAS No: 1568225-08-0
• MF: C₈H₁₈N₂O₂S
• MW: 206.305720806122
• CID: 5262746
• Update Time: 2025-05-20

1-Propanesulfonamide, N-(3R)-3-piperidinyl- Chemical and Physical Properties

Names and Identifiers

• N-[(3R)-piperidin-3-yl]propane-1-sulfonamide
• 1-Propanesulfonamide, N-(3R)-3-piperidinyl-

• Inchi： 1S/C8H18N2O2S/c1-2-6-13(11,12)10-8-4-3-5-9-7-8/h8-10H,2-7H2,1H3/t8-/m1/s1
• InChI Key： KLSLPWFRAZHYDM-MRVPVSSYSA-N
• SMILES： S(CCC)(N[C@H]1CNCCC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 233
• XLogP3: 0.3
• Topological Polar Surface Area: 66.6

Additional information on 1-Propanesulfonamide, N-(3R)-3-piperidinyl-

Introduction to 1-Propanesulfonamide, N-(3R)-3-piperidinyl (CAS No. 1568225-08-0) and Its Emerging Applications in Chemical Biology

1-Propanesulfonamide, N-(3R)-3-piperidinyl, identified by the Chemical Abstracts Service Number (CAS No.) 1568225-08-0, is a sulfonamide derivative that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. Sulfonamides are a class of compounds renowned for their versatility in medicinal chemistry, often serving as key scaffolds in the development of drugs targeting various diseases. The specific substitution pattern in 1-Propanesulfonamide, N-(3R)-3-piperidinyl, particularly the presence of a (3R)-3-piperidinyl moiety, imparts distinct physicochemical and pharmacological characteristics that make it a promising candidate for further investigation.

The (3R)-3-piperidinyl group is an important chiral center that influences the compound's interactions with biological targets. Piperidine derivatives are frequently incorporated into drug molecules due to their ability to enhance binding affinity and selectivity. In the context of 1-Propanesulfonamide, N-(3R)-3-piperidinyl, this structural feature may contribute to its potential role in modulating enzyme activity or receptor binding. The sulfonamide core, on the other hand, is well-known for its ability to act as a hydrogen bond acceptor, which is crucial for stabilizing interactions within biological systems.

Recent advancements in computational chemistry and high-throughput screening have facilitated the identification of novel sulfonamide derivatives with therapeutic potential. Studies have demonstrated that sulfonamides can exhibit inhibitory effects on various enzymes and receptors involved in metabolic pathways, inflammation, and cancer progression. For instance, modifications of the sulfonamide moiety have been explored to enhance potency and reduce toxicity, making compounds like 1-Propanesulfonamide, N-(3R)-3-piperidinyl attractive for further pharmacological evaluation.

The synthesis of 1-Propanesulfonamide, N-(3R)-3-piperidinyl involves multi-step organic transformations that require precise control over reaction conditions to achieve high enantiomeric purity. The stereoselective introduction of the (3R)-configuration is critical, as the biological activity of many chiral drugs is highly dependent on their stereochemical integrity. Techniques such as asymmetric catalysis and chiral auxiliary-assisted synthesis have been employed to ensure the desired stereochemical outcome. The optimization of synthetic routes not only improves yield but also enhances scalability for potential industrial applications.

In vitro studies have begun to elucidate the biological profile of 1-Propanesulfonamide, N-(3R)-3-piperidinyl. Preliminary data suggest that this compound may exhibit inhibitory activity against certain enzymes implicated in diseases such as diabetes and neurodegeneration. The sulfonamide group's interaction with hydrophilic pockets of target proteins could lead to modulatory effects on enzyme kinetics. Additionally, the piperidine ring may engage in hydrophobic interactions or π-stacking events, further contributing to binding affinity. These interactions are being further investigated through molecular docking simulations and X-ray crystallography to refine structure-activity relationships.

The potential therapeutic applications of 1-Propanesulfonamide, N-(3R)-3-piperidinyl are broad and warrant deeper exploration. Given its structural similarity to known bioactive molecules, it may serve as a lead compound for drug discovery programs targeting metabolic disorders or neurological conditions. The compound's solubility profile and metabolic stability are also critical factors that will influence its pharmacokinetic behavior. Further studies focusing on these aspects will provide valuable insights into its suitability for clinical development.

From a regulatory perspective, ensuring compliance with Good Manufacturing Practices (GMP) is essential for advancing 1-Propanesulfonamide, N-(3R)-3-piperidinyl into clinical trials. Quality control measures must be implemented throughout the synthesis and purification process to guarantee consistency and purity. Collaborative efforts between synthetic chemists and biologists will be crucial in validating its biological activity and exploring potential therapeutic indications.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of promising candidates like 1-Propanesulfonamide, N-(3R)-3-piperidinyl. Predictive models can help prioritize compounds based on their structural features and predicted bioactivity, streamlining experimental workflows. As computational methods continue to evolve, they will play an increasingly important role in optimizing lead compounds for preclinical testing.

In conclusion,1-Propanesulfonamide, N-(3R)-3-piperidinyl (CAS No. 1568225-08-0) represents a compelling example of how structural innovation can yield novel bioactive molecules with therapeutic potential. Its unique combination of a sulfonamide core and a stereodefined piperidine moiety positions it as a valuable scaffold for further chemical biology research. Continued investigation into its mechanisms of action and pharmacological effects will be essential in determining its future role in medicine.